Cas no 3907-02-6 (2-amino-3,3-dimethylbutan-1-ol)

• Product Name: 2-amino-3,3-dimethylbutan-1-ol
• CAS No: 3907-02-6
• MF: C₆H₁₅NO
• MW: 117.189401865005
• MDL: MFCD01320475
• CID: 1500802
• PubChem ID: 4149212
• Update Time: 2025-04-21

2-amino-3,3-dimethylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3,3-dimethyl-1-Butanol
• 1-Butanol, 2-amino-3,3-dimethyl-
• 2-Amino-3,3-dimethyl-butan-1-ol
• 2-amino-3,3-dimethylbutan-1-ol
• 2-amino-3,3-dimethyl-butanol
• PB49169
• EN300-39359
• DB-060176
• SB36986
• SCHEMBL140065
• MFCD01076574
• AKOS009157867
• MFCD01320475
• (R)-(-)-tert-Leucinol
• DTXSID60399927
• BCP33745
• AB88845
• DB-181951
• (R)-()-tert-Leucinol;D-tert-Leucinol;(R)-2-Amino-3,3-dimethylbutan-1-ol
• AMY13406
• DB-060177
• F12551
• F8880-7660
• SY101530
• BCP33757
• JBULSURVMXPBNA-UHFFFAOYSA-N
• 3907-02-6
• SY038947
• L-tert-Leucinol;(2S)-2-amino-3,3-dimethylbutan-1-ol
• 2-Amino-3,3-dimethylbutan-1-ol, 95%
• AS-47192

• MDL： MFCD01320475
• Inchi： 1S/C6H15NO/c1-6(2,3)5(7)4-8/h5,8H,4,7H2,1-3H3
• InChI Key： JBULSURVMXPBNA-UHFFFAOYSA-N
• SMILES： OCC(C(C)(C)C)N

Computed Properties

• Exact Mass: 117.11545
• Monoisotopic Mass: 117.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 65.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25